Cas no 157868-99-0 (Cinnoline, 4-chloro-3-(4-methylphenyl)-)

Cinnoline, 4-chloro-3-(4-methylphenyl)- structure
157868-99-0 structure
Product Name:Cinnoline, 4-chloro-3-(4-methylphenyl)-
CAS No:157868-99-0
MF:C15H11ClN2
MW:254.714242219925
CID:1335416
Update Time:2024-08-18

Cinnoline, 4-chloro-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cinnoline, 4-chloro-3-(4-methylphenyl)-
    • Inchi: 1S/C15H11ClN2/c1-10-6-8-11(9-7-10)15-14(16)12-4-2-3-5-13(12)17-18-15/h2-9H,1H3
    • InChI Key: JWFUZKHAPYPDQH-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC=C2)=C(Cl)C(C2=CC=C(C)C=C2)=N1

Computed Properties

  • Exact Mass: 254.06123

Experimental Properties

  • Density: 1.251±0.06 g/cm3(Predicted)
  • Boiling Point: 401.4±37.0 °C(Predicted)
  • PSA: 25.78
  • pka: -0.43±0.10(Predicted)
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